Cas no 1805703-64-3 (2-Fluoro-4-nitrophenylpropanoic acid)

• Product Name: 2-Fluoro-4-nitrophenylpropanoic acid
• CAS No: 1805703-64-3
• MF: C₉H₈FNO₄
• MW: 213.162526130676
• CID: 6501195
• Update Time: 2025-06-30

2-Fluoro-4-nitrophenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-nitrophenylpropanoic acid
• Benzenepropanoic acid, 2-fluoro-4-nitro-

• Inchi： 1S/C9H8FNO4/c10-8-5-7(11(14)15)3-1-6(8)2-4-9(12)13/h1,3,5H,2,4H2,(H,12,13)
• InChI Key： LFBSOAIBGGXVJF-UHFFFAOYSA-N
• SMILES： C1(CCC(O)=O)=CC=C([N+]([O-])=O)C=C1F

Experimental Properties

• Density: 1.426±0.06 g/cm3(Predicted)
• Boiling Point: 382.1±27.0 °C(Predicted)
• pka: 4.47±0.10(Predicted)

Additional information on 2-Fluoro-4-nitrophenylpropanoic acid

2-Fluoro-4-nitrophenylpropanoic acid (CAS No. 1805703-64-3)

The compound 2-Fluoro-4-nitrophenylpropanoic acid, identified by the CAS registry number CAS No. 1805703-64-3, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the design of bioactive molecules with specific pharmacokinetic profiles.

Structurally, 2-Fluoro-4-nitrophenylpropanoic acid consists of a phenyl ring substituted with a fluoro group at the 2-position and a nitro group at the 4-position, attached to a propanoic acid moiety. This combination of functional groups imparts distinctive chemical reactivity and biological activity. The fluoro group introduces electron-withdrawing effects, while the nitro group enhances the molecule's ability to participate in various chemical reactions, such as nucleophilic aromatic substitution or redox reactions.

Recent studies have explored the role of 2-Fluoro-4-nitrophenylpropanoic acid in medicinal chemistry. Researchers have investigated its potential as a precursor for synthesizing bioactive compounds with anti-inflammatory, antimicrobial, or anticancer properties. For instance, modifications to the propanoic acid moiety have yielded derivatives that exhibit enhanced bioavailability and target specificity.

In terms of synthesis, CAS No. 1805703-64-3 can be prepared through a variety of routes, including Friedel-Crafts acylation followed by functionalization of the aromatic ring. The introduction of the fluoro and nitro groups is typically achieved via electrophilic substitution reactions, which are well-established in organic chemistry. The choice of synthetic pathway depends on the desired purity and scalability of the process.

The application of 2-Fluoro-4-nitrophenylpropanoic acid extends beyond pharmaceuticals. It has been utilized as an intermediate in the synthesis of agrochemicals and advanced materials. For example, its reactivity with various nucleophiles makes it a valuable building block in constructing complex molecular architectures.

In terms of safety and handling, CAS No. 1805703-64-3 should be treated with care due to its potential to undergo exothermic reactions under certain conditions. Proper storage in inert containers and controlled environments is essential to prevent degradation or unintended reactions.

Looking ahead, ongoing research aims to further elucidate the biological mechanisms influenced by 2-Fluoro-4-nitrophenylpropanoic acid. By understanding its interactions with cellular pathways, scientists hope to unlock new therapeutic applications and improve existing drug delivery systems.